(2-Methyl-5-phenylmorpholin-4-yl)-(oxiran-2-yl)methanone
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Overview
Description
(2-Methyl-5-phenylmorpholin-4-yl)-(oxiran-2-yl)methanone, also known as MPOM, is a synthetic compound used in scientific research. It is a derivative of morpholine and oxirane, two organic compounds commonly used in the pharmaceutical industry. MPOM has been shown to have potential applications in the field of medicinal chemistry, particularly in the development of new drugs for the treatment of various diseases.
Mechanism of Action
The mechanism of action of (2-Methyl-5-phenylmorpholin-4-yl)-(oxiran-2-yl)methanone is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes involved in cell proliferation and inflammation. (2-Methyl-5-phenylmorpholin-4-yl)-(oxiran-2-yl)methanone has been shown to induce apoptosis, or programmed cell death, in cancer cells, which may contribute to its anti-cancer activity.
Biochemical and Physiological Effects:
(2-Methyl-5-phenylmorpholin-4-yl)-(oxiran-2-yl)methanone has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes involved in inflammation, such as cyclooxygenase-2 and 5-lipoxygenase. (2-Methyl-5-phenylmorpholin-4-yl)-(oxiran-2-yl)methanone has also been shown to induce the expression of certain genes involved in apoptosis, such as p53 and Bax.
Advantages and Limitations for Lab Experiments
One advantage of using (2-Methyl-5-phenylmorpholin-4-yl)-(oxiran-2-yl)methanone in lab experiments is its high purity and stability, which allows for accurate and reproducible results. However, one limitation is its relatively low solubility in water, which may make it difficult to use in certain experimental settings.
Future Directions
There are many potential future directions for research on (2-Methyl-5-phenylmorpholin-4-yl)-(oxiran-2-yl)methanone. One area of interest is its potential as a treatment for cancer, particularly in combination with other anti-cancer agents. Another area of interest is its potential as an anti-inflammatory agent, with potential applications in the treatment of various inflammatory diseases. Additionally, further studies are needed to fully understand the mechanism of action of (2-Methyl-5-phenylmorpholin-4-yl)-(oxiran-2-yl)methanone and its potential applications in medicinal chemistry.
Synthesis Methods
The synthesis of (2-Methyl-5-phenylmorpholin-4-yl)-(oxiran-2-yl)methanone involves the reaction of morpholine and epichlorohydrin in the presence of a base catalyst, followed by the addition of phenylmagnesium bromide and then epoxide ring opening with potassium carbonate. The resulting product is then purified using column chromatography to obtain pure (2-Methyl-5-phenylmorpholin-4-yl)-(oxiran-2-yl)methanone.
Scientific Research Applications
(2-Methyl-5-phenylmorpholin-4-yl)-(oxiran-2-yl)methanone has been studied extensively for its potential applications in medicinal chemistry. It has been shown to have activity against various types of cancer cells, including breast cancer, lung cancer, and leukemia. (2-Methyl-5-phenylmorpholin-4-yl)-(oxiran-2-yl)methanone has also been investigated for its potential as an anti-inflammatory agent, with promising results.
properties
IUPAC Name |
(2-methyl-5-phenylmorpholin-4-yl)-(oxiran-2-yl)methanone |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17NO3/c1-10-7-15(14(16)13-9-18-13)12(8-17-10)11-5-3-2-4-6-11/h2-6,10,12-13H,7-9H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FXVHKMKKDMTKDH-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CN(C(CO1)C2=CC=CC=C2)C(=O)C3CO3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17NO3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
247.29 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.